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Compound of Interest

Compound Name: Columbianetin

CAS No.: 1147-29-1

Cat. No.: B075808

Get Quote

Introduction & Scope
Columbianetin (C₁₄H₁₄O₄) is a dihydrofurocoumarin phytoalexin and a primary bioactive

metabolite found in Angelica pubescens (Duhuo) and Angelica decursiva. In drug discovery, it

serves a dual role: it is a potential lead compound for neuroprotection (via Acetylcholinesterase

inhibition) and a critical analyte in ADME/Tox studies due to the propensity of furanocoumarins

to modulate Cytochrome P450 enzymes.

This guide provides high-fidelity protocols for profiling Columbianetin against two distinct

enzyme classes. Unlike generic protocols, this document addresses the specific

physicochemical challenges of furanocoumarins—specifically their lipophilicity and potential for

Mechanism-Based Inhibition (MBI).
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Parameter Value/Characteristic Experimental Implication

Molecular Weight 246.26 g/mol Use for Molarity calculations.

Solubility
Low in water; High in

DMSO/Ethanol

Stock solutions must be

prepared in DMSO.

Stability Light-sensitive (Furan moiety)

CRITICAL: Perform all assays

under low light or amber

vessels.

LogP ~2.5 (Lipophilic)

High non-specific binding risk

in plasticware. Use glass or

low-binding plates.

Core Protocol A: CYP450 Inhibition (IC₅₀ Shift
Assay)
Context: Furanocoumarins are structurally alerted for Mechanism-Based Inhibition (MBI). A

standard IC₅₀ assay is insufficient because it misses time-dependent inactivation. This protocol

utilizes an IC₅₀ Shift design to differentiate between reversible inhibition (competitive) and

irreversible inactivation (suicide inhibition).

Reagents & Materials
Enzyme Source: Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

Test Compound: Columbianetin (Stock: 20 mM in DMSO).

Probe Substrate: Midazolam (for CYP3A4) or Diclofenac (for CYP2C9).[1]

Cofactor: NADPH Regenerating System (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4

U/mL G6PDH, 3.3 mM MgCl₂).

Quench Solution: Acetonitrile (ACN) with Internal Standard (e.g., Propranolol).
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The experiment runs two parallel arms. A "Shift" (decrease in IC₅₀) in the Pre-incubation arm

indicates Time-Dependent Inhibition (TDI).[2]
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Figure 1: Dual-arm workflow to detect both reversible and time-dependent inhibition.

Step-by-Step Procedure
Preparation: Thaw HLM on ice. Prepare Columbianetin working solutions (0.1 µM – 100

µM) in phosphate buffer (100 mM, pH 7.4). Ensure final DMSO < 0.1% to prevent solvent-

induced enzyme inhibition.

Arm A (No Pre-incubation):

Mix HLM (0.5 mg/mL final), Columbianetin, and Substrate.

Initiate reaction with NADPH.

Incubate for 10 minutes at 37°C.

Arm B (30 min Pre-incubation):

Mix HLM and Columbianetin and NADPH.

Incubate for 30 minutes at 37°C (Allowing potential reactive metabolites to form).

Add Substrate to initiate the residual activity measurement.

Incubate for 10 minutes.

Termination: Add ice-cold ACN (1:3 ratio) containing Internal Standard. Vortex for 1 min.
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Clarification: Centrifuge at 4,000 rpm for 20 min at 4°C.

Detection: Inject supernatant into LC-MS/MS monitoring the specific metabolite (e.g., 1'-

hydroxymidazolam).

Data Interpretation
Calculate the IC₅₀ for both arms.

Shift Ratio:

Result: If Ratio > 1.5, Columbianetin acts as a Time-Dependent Inhibitor (likely MBI). If

Ratio ≈ 1.0, inhibition is purely reversible.

Core Protocol B: Acetylcholinesterase (AChE)
Inhibition
Context: Columbianetin has shown potential in treating neurodegenerative conditions.[3] This

assay uses a modified Ellman’s method to quantify inhibition of AChE, preventing the

hydrolysis of Acetylthiocholine (ATCh).

Reagents
Buffer: 100 mM Phosphate Buffer (pH 8.0).

Enzyme: Electric Eel AChE (Type VI-S).

Substrate: Acetylthiocholine iodide (ATCh, 15 mM).

Chromogen: DTNB (Ellman's Reagent, 3 mM).

Control: Donepezil (Positive Control).

Protocol Steps
Plate Setup: Use a 96-well clear microplate.

Incubation Mix:
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140 µL Phosphate Buffer.

20 µL Columbianetin solution (range 1 µM – 200 µM).

20 µL AChE enzyme solution (0.2 U/mL).

Pre-Incubation: Incubate at 25°C for 15 minutes. Note: This allows the inhibitor to bind the

active site or peripheral anionic site.

Reaction Start: Add 10 µL of DTNB and 10 µL of ATCh substrate.

Measurement: Monitor absorbance at 412 nm immediately in kinetic mode for 5-10 minutes

(30-second intervals).

Calculation
Calculate the slope (velocity) of the reaction (

).

Mechanism Determination Logic
Understanding whether Columbianetin acts competitively or non-competitively is vital for

clinical predictions.
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Figure 2: Decision tree for interpreting kinetic data from varying substrate/inhibitor

concentrations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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